Cas no 2034309-70-9 (3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2034309-70-9
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 5550610
• PubChem ID: 91814825
• Update Time: 2025-10-21

3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2034309-70-9
• AKOS025317065
• 3-(1-(5-methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione
• F6473-5258
• 3-[1-(5-methylpyrazine-2-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• 3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione

• Inchi： 1S/C12H12N4O4/c1-7-2-14-9(3-13-7)11(18)15-4-8(5-15)16-10(17)6-20-12(16)19/h2-3,8H,4-6H2,1H3
• InChI Key： GGKYPLNCVHSNJX-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CN(C(C2C=NC(C)=CN=2)=O)C1)=O

Computed Properties

• Exact Mass: 276.08585488g/mol
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione

3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione: A Comprehensive Overview

The compound 3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS No: 2034309-70-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

Structural Features and Functional Groups

The molecular structure of 3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione is characterized by a combination of functional groups that contribute to its versatile reactivity and biological activity. The molecule contains an oxazolidine ring system, which is known for its stability and ability to form hydrogen bonds. Additionally, the presence of a 5-methylpyrazine group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. The azetidine ring further adds to the molecule's rigidity and potential for stereochemical interactions.

Synthesis and Chemical Properties

The synthesis of CAS No 2034309-70-9 involves a multi-step process that typically includes nucleophilic substitutions, condensation reactions, and cyclization. Recent advancements in synthetic chemistry have enabled the development of more efficient routes for its preparation. For instance, researchers have reported the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. The compound exhibits good solubility in polar solvents and demonstrates thermal stability up to 180°C under inert conditions.

Biological Activity and Applications

One of the most promising aspects of 3-(1-(5-Methylpyrazine-2-carbonyl)azetidin-3-yl)oxazolidine-2,4-dione is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects against several enzymes involved in inflammatory processes. For example, it has been found to inhibit cyclooxygenase (COX)-2 with an IC50 value of 1.5 μM, making it a potential candidate for anti-inflammatory drug development.

Furthermore, this compound has shown promise as a lead molecule in the design of new antibiotics. Its ability to disrupt bacterial biofilms suggests that it could be effective against multi-drug resistant pathogens. Recent research has also explored its potential as a radiosensitizer in cancer therapy, where it enhances the effectiveness of radiation treatment by increasing oxidative stress in cancer cells.

Latest Research Findings

In 2023, a groundbreaking study published in *Nature Communications* highlighted the role of CAS No 2034309-70